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Triafur: Chemical Identifier and Properties

The table below summarizes the fundamental chemical identifiers for Triafur, which are essential for

selecting and developing purification methods [1].

Property Description

CAS Number 712-68-5 [1]

IUPAC Name 5-(5-nitrofuran-2-yl)-1,3,4-thiadiazol-2-amine [1]

Molecular Formula C₆H₄N₄O₃S [1]

Molecular Weight 212.19 g/mol [1]

SMILES C1=C(OC(=C1)N+[O-])C2=NN=C(S2)N [1]

Structure A 1,3,4-thiadiazole ring linked to a nitrofuran ring [1]

Potential Purification Strategies

No explicit purification protocols for Triafur exist in the searched literature. The following suggestions are

based on general purification principles for organic compounds and its structural features.
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Crystallization: This is a common and effective method for purifying solid organic compounds. You

would need to identify an optimal single solvent or solvent pair.

Solvent Selection: Start by testing common laboratory solvents like ethanol, methanol,
isopropanol, ethyl acetate, or their mixtures with water [2].

Process: Dissolve the crude Triafur in a minimal volume of hot solvent and allow it to cool
slowly to promote crystal formation. The product can be isolated via vacuum filtration.

Chromatography: If crystallization does not yield sufficient purity, chromatographic methods can be

employed.

Technique: Standard flash column chromatography or preparative thin-layer chromatography

(TLC) are suitable options.
Stationary Phase: Silica gel is a standard choice.

Mobile Phase: Develop a solvent system (e.g., a hexane/ethyl acetate or
dichloromethane/methanol gradient) that effectively separates Triafur from its impurities, as

monitored by TLC [3].

The workflow below outlines a logical approach to method development.
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Frequently Asked Questions

There is no established protocol for purifying Triafur. Where should I begin? Begin with standard

crystallization techniques. The molecular structure suggests moderate polarity; start solubility tests

with ethanol or methanol. Use TLC to monitor purification progress and compare results with known

pure standards [1] [3].

How can I confirm the identity and purity of my purified Triafur? Combine multiple analytical

techniques: TLC for a quick check, High-Performance Liquid Chromatography (HPLC) for

quantitative purity assessment, and nuclear magnetic resonance (NMR) spectroscopy to confirm

molecular structure and identity [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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